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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Aluminum-27 is the stable, naturally occurring isotope of aluminum. For laboratory purposes,

its disposal procedures are identical to those for elemental aluminum. The appropriate disposal

method for aluminum waste is contingent upon its physical form, potential contamination, and

adherence to federal, state, and local regulations. The primary principle is to follow the waste

management hierarchy: reduce, reuse, recycle, and then dispose. Recycling is the preferred

method for non-hazardous aluminum scrap.

Hazard Assessment and Waste Characterization
Before any disposal activity, a thorough hazard assessment is crucial. While solid aluminum

metal in forms like sheets, pellets, or wire is generally not considered hazardous, certain forms

can present significant risks.

Solid Aluminum (Non-hazardous): Includes items like used aluminum foil, trays, and

uncontaminated scrap metal. These are excellent candidates for recycling.

Fine Powders and Dusts: Finely divided aluminum can be flammable and may form

explosive mixtures in the air.[1] These require careful handling and are often classified as

reactive hazardous waste.
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Chemically Contaminated Aluminum: Aluminum that has been in contact with hazardous

materials must be treated as hazardous waste itself.[2]

Aqueous Aluminum Solutions: Solutions containing aluminum salts (e.g., aluminum sulfate)

may be suitable for sanitary sewer disposal after neutralization and significant dilution,

provided they do not contain other hazardous components and are in compliance with local

wastewater regulations.[3]

Regulatory Framework
In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA). A waste is deemed hazardous if

it is specifically listed or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[4]

It is important to note that elemental aluminum is not one of the eight "RCRA 8" metals that

have specific federal toxicity limits.[4]

However, state regulations can be more stringent. For example, California's Title 22 regulations

may classify a waste as hazardous even if it does not meet federal criteria.[2][5] Therefore,

laboratory personnel must consult their institution's Environmental Health and Safety (EHS)

department and local regulations to ensure full compliance.

Quantitative Disposal Limits
The following table summarizes key regulatory considerations for aluminum waste.
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Parameter
Federal Limit (EPA
RCRA)

State Limit (e.g.,
California Title 22)

Notes

Toxicity Characteristic

Leaching Procedure

(TCLP) Limit

Not specified for

Aluminum (Al)

Must be determined

based on state-

specific lists and

criteria.

Aluminum is not one

of the eight metals

with a federally

mandated TCLP limit.

[4] State or local limits

may apply.

Hazardous

Characteristic
Ignitability/Reactivity Ignitability/Reactivity

Applies to fine

powders and dusts

which can be

flammable or

explosive.

Disposal Procedures by Waste Type
1. Solid, Non-Hazardous Aluminum Scrap (Foils, Trays, Rods)

Preferred Method: Recycling

Decontamination: Triple-rinse containers and foils that held non-hazardous materials.

Label Defacement: Remove or completely deface any labels on containers.[6]

Collection: Place clean, dry aluminum scrap in a designated lab recycling bin.[6]

2. Fine Aluminum Powder

Method: Hazardous Waste Disposal

Handling: Use with adequate ventilation and avoid creating dust. Wear appropriate

Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.

Spill Cleanup: For spills, do not use water. Cover with a non-combustible absorbent

material like dry sand or Met-L-X.[7] Use non-sparking tools to collect the material.[7]
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Storage: Store in a tightly sealed, properly labeled hazardous waste container in a cool,

dry, well-ventilated area away from incompatible materials (e.g., strong oxidizers, acids,

alkalis).[1]

Disposal: Arrange for pickup by your institution's EHS or a certified hazardous waste

contractor.

3. Chemically Contaminated Aluminum

Method: Hazardous Waste Disposal

Segregation: Do not mix with non-hazardous waste streams.

Containerization: Place the contaminated aluminum in a sealed, labeled container that is

compatible with the waste.

Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

constituents.

Disposal: Manage as hazardous waste through your institution's EHS office.

4. Aqueous Aluminum Solutions

Method: Sewer Disposal (with approval)

Verification: Confirm with your local wastewater authority and institutional EHS that this

disposal route is permissible.

Neutralization: Adjust the pH to a neutral range (typically 6-8) if the solution is acidic or

basic.

Dilution: Flush with copious amounts of water during disposal to prevent accumulation in

the plumbing.

Experimental Protocol: Recycling Scrap Aluminum
as Alum
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A valuable and educational procedure in a laboratory setting is to recycle scrap aluminum into

a useful chemical compound, potassium aluminum sulfate dodecahydrate, commonly known as

alum (KAl(SO₄)₂·12H₂O).

Methodology

Preparation of Aluminum:

Weigh approximately 1 gram of scrap aluminum (e.g., from a beverage can, foil).

Cut the aluminum into very small pieces to increase the surface area for reaction.

Place the aluminum pieces into a 250 mL beaker.

Reaction with Potassium Hydroxide (KOH):

IN A FUME HOOD, add 15 mL of 6 M potassium hydroxide (KOH) solution to the beaker

containing the aluminum pieces.

The reaction will produce hydrogen gas and potassium aluminate. The balanced chemical

equation is: 2 Al(s) + 2 KOH(aq) + 6 H₂O(l) → 2 K--INVALID-LINK-- + 3 H₂(g)

Gently heat the mixture on a hot plate within the fume hood to facilitate the reaction until

all the aluminum has dissolved.

Formation of Aluminum Hydroxide:

Remove the beaker from the heat and allow it to cool.

Filter the solution to remove any impurities (e.g., paint, unreacted solids).

Slowly and carefully add sulfuric acid (H₂SO₄) to the filtrate. A white precipitate of

aluminum hydroxide (Al(OH)₃) will form.

Dissolution and Crystallization of Alum:

Continue adding sulfuric acid while heating and stirring the mixture. The aluminum

hydroxide precipitate will react with the excess acid to form aluminum sulfate, which is
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soluble in water, resulting in a clear solution.

Once the solution is clear, remove it from the heat and cool it in an ice bath to induce

crystallization.

Alum crystals will precipitate out of the solution.

Isolation of Alum Crystals:

Collect the alum crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of a 50% ethanol-water solution to remove soluble

impurities.

Allow the crystals to air dry.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Aluminum-27 waste in a laboratory.
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Start: Aluminum-27 Waste Generated
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Caption: Decision workflow for Aluminum-27 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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